Cas no 2171790-79-5 (1-amino(5-ethyl-1,3,4-thiadiazol-2-yl)methylcyclooctan-1-ol)

• Product Name: 1-amino(5-ethyl-1,3,4-thiadiazol-2-yl)methylcyclooctan-1-ol
• CAS No: 2171790-79-5
• MF: C₁₃H₂₃N₃OS
• MW: 269.406221628189
• CID: 5978798
• PubChem ID: 165723735
• Update Time: 2025-11-01

1-amino(5-ethyl-1,3,4-thiadiazol-2-yl)methylcyclooctan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino(5-ethyl-1,3,4-thiadiazol-2-yl)methylcyclooctan-1-ol
• 2171790-79-5
• EN300-1641474
• 1-[amino(5-ethyl-1,3,4-thiadiazol-2-yl)methyl]cyclooctan-1-ol

• Inchi： 1S/C13H23N3OS/c1-2-10-15-16-12(18-10)11(14)13(17)8-6-4-3-5-7-9-13/h11,17H,2-9,14H2,1H3
• InChI Key： OMQNEICKAIDVJO-UHFFFAOYSA-N
• SMILES： S1C(CC)=NN=C1C(C1(CCCCCCC1)O)N

Computed Properties

• Exact Mass: 269.15618354g/mol
• Monoisotopic Mass: 269.15618354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 100Ų

Additional information on 1-amino(5-ethyl-1,3,4-thiadiazol-2-yl)methylcyclooctan-1-ol

Introduction to 1-amino(5-ethyl-1,3,4-thiadiazol-2-yl)methylcyclooctan-1-ol (CAS No. 2171790-79-5)

1-amino(5-ethyl-1,3,4-thiadiazol-2-yl)methylcyclooctan-1-ol is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2171790-79-5, represents a fusion of heterocyclic aromatic units with a cycloalkanol moiety, making it a promising candidate for further exploration in medicinal chemistry. The presence of both amino and thiadiazole functional groups enhances its potential utility in the development of novel bioactive molecules.

The molecular framework of 1-amino(5-ethyl-1,3,4-thiadiazol-2-yl)methylcyclooctan-1-ol incorporates a cyclooctanone backbone, which is known for its stability and versatility in drug design. The cycloalkanol group at the 1-position introduces a hydroxyl functionality that can participate in hydrogen bonding interactions, while the ethyl-substituted thiadiazole ring provides a rich scaffold for further derivatization. This combination of structural features positions the compound as an intriguing building block for the synthesis of small-molecule drugs targeting various biological pathways.

In recent years, there has been growing interest in thiadiazole derivatives due to their demonstrated pharmacological properties. Thiadiazole scaffolds are widely recognized for their antimicrobial, anti-inflammatory, and anticancer activities. The incorporation of an amino group into the structure enhances the compound's ability to interact with biological targets such as enzymes and receptors. This dual functionality makes 1-amino(5-ethyl-1,3,4-thiadiazol-2-yl)methylcyclooctan-1-ol a versatile intermediate for the synthesis of more complex pharmacophores.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The cyclooctanone moiety has been shown to improve oral bioavailability and metabolic stability, making it an attractive feature for drug candidates. Additionally, the presence of both hydrophobic and hydrophilic regions in its structure allows for favorable interactions with biological membranes and aqueous environments. These characteristics are critical for ensuring effective delivery and action within biological systems.

The synthesis of 1-amino(5-ethyl-1,3,4-thiadiazol-2-yl)methylcyclooctan-1-ol involves multiple steps that require precise control over reaction conditions to achieve high yields and purity. Key synthetic strategies include nucleophilic substitution reactions to introduce the amino and ethyl substituents onto the thiadiazole ring, followed by cyclization to form the cyclooctanone core. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions may also be employed to enhance synthetic efficiency.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of novel compounds with greater accuracy. Molecular modeling studies on 1-amino(5-ethyl-1,3,4-thiadiazol-2-yl)methylcyclooctan-1-ol suggest that it may exhibit inhibitory effects on certain enzymes implicated in cancer progression. These predictions are supported by experimental data from related thiadiazole derivatives, which have demonstrated promising results in preclinical studies.

The compound's structural complexity also opens up possibilities for further derivatization to optimize its pharmacological profile. By modifying substituents on the thiadiazole ring or introducing additional functional groups into the cycloalkanol moiety, researchers can fine-tune properties such as solubility, binding affinity, and metabolic stability. Such modifications are essential for developing drug candidates that meet stringent pharmaceutical requirements.

In conclusion,1-amino(5-ethyl-1,3,4-thiadiazol-2-ylmethylcyclooctan--l--l--l--l--l--l--l--l--l--l--l--l--l--l--l--l--l--lol (CAS No. 2171790_79_5) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological relevance make it a valuable asset for drug discovery efforts aimed at addressing unmet medical needs. Further exploration into its synthetic pathways and pharmacological effects will undoubtedly contribute to advancements in medicinal chemistry.